Cas no 781656-72-2 (N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-2-(4-methoxyphenoxy)acetamide)

• Product Name: N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-2-(4-methoxyphenoxy)acetamide
• CAS No: 781656-72-2
• MF: C₂₀H₂₃N₃O₅S₂
• MW: 449.543722391129
• CID: 5819925
• PubChem ID: 1179406
• Update Time: 2025-06-15

N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-2-(4-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-(N,N-diethylsulfamoyl)benzo[d]thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide
• AKOS002211614
• F1420-2076
• 781656-72-2
• N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-2-(4-methoxyphenoxy)acetamide

• Inchi： 1S/C20H23N3O5S2/c1-4-23(5-2)30(25,26)16-10-11-17-18(12-16)29-20(21-17)22-19(24)13-28-15-8-6-14(27-3)7-9-15/h6-12H,4-5,13H2,1-3H3,(H,21,22,24)
• InChI Key： KBHUNRHVQVOSDJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(NC(COC1C=CC(=CC=1)OC)=O)=N2)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 449.10791319g/mol
• Monoisotopic Mass: 449.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 134Ų

Additional information on N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-2-(4-methoxyphenoxy)acetamide

Comprehensive Overview of N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-2-(4-methoxyphenoxy)acetamide (CAS No. 781656-72-2)

The compound N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-2-(4-methoxyphenoxy)acetamide (CAS No. 781656-72-2) is a specialized benzothiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, combining a diethylsulfamoyl group with a methoxyphenoxy acetamide moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. The benzothiazole core is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, which has led to increased attention in drug discovery pipelines.

Recent studies highlight the growing demand for sulfonamide-based compounds like N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-2-(4-methoxyphenoxy)acetamide due to their versatility in targeting enzyme inhibition pathways. Researchers are particularly interested in its potential as a tyrosine kinase inhibitor or GABA receptor modulator, aligning with current trends in precision medicine. The inclusion of a methoxyphenoxy group further enhances its lipophilicity, a critical factor in optimizing drug bioavailability—a hot topic in pharmacokinetic optimization discussions.

From a synthetic chemistry perspective, the CAS No. 781656-72-2 compound exemplifies modern heterocyclic chemistry techniques. Its synthesis typically involves multi-step reactions, including sulfonylation of benzothiazole intermediates and subsequent amide coupling with phenoxyacetic acid derivatives. Such methodologies are frequently searched in academic databases, reflecting the compound's relevance to green chemistry initiatives and atom-economical synthesis—key concerns for sustainable pharmaceutical development.

Analytical characterization of N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-2-(4-methoxyphenoxy)acetamide employs advanced techniques like HPLC-MS and NMR spectroscopy, addressing the pharmaceutical industry's emphasis on impurity profiling. This aligns with frequently searched QA/QC topics in API manufacturing, where regulatory compliance demands rigorous purity standards. The compound's chromatographic behavior and mass fragmentation patterns are also valuable references for analytical method development.

In material science applications, the benzothiazole-acetamide hybrid structure demonstrates interesting photophysical properties, making it a candidate for organic electronic materials. This connects with trending searches about OLED precursors and small-molecule semiconductors, particularly for flexible display technologies. The electron-withdrawing sulfamoyl group combined with electron-donating methoxy substituents creates a push-pull system that could be tuned for specific optoelectronic applications.

Environmental fate studies of CAS No. 781656-72-2 are gaining attention amid increasing focus on PPCPs (Pharmaceuticals and Personal Care Products) in ecosystems. Its sulfonamide group raises questions about biodegradation pathways—a subject frequently queried in environmental chemistry forums. Computational modeling of its aquatic toxicity parameters using QSAR approaches represents another intersection with contemporary research trends.

The patent landscape surrounding N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-2-(4-methoxyphenoxy)acetamide reveals applications in crop protection formulations, responding to agricultural sector needs for next-generation fungicides. This connects with popular searches about resistance management in agrochemicals, where multi-target agents like this benzothiazole derivative offer advantages over single-site inhibitors.

From a regulatory standpoint, the compound's structure-activity relationship (SAR) data is crucial for REACH compliance documentation—another high-traffic topic in chemical regulatory databases. Its metabolic stability profiles and potential cytochrome P450 interactions are frequently analyzed parameters in ADME studies, reflecting the pharmaceutical industry's focus on reducing late-stage clinical attrition.

In conclusion, N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-2-(4-methoxyphenoxy)acetamide represents a compelling case study at the intersection of medicinal chemistry, materials science, and environmental chemistry. Its multifaceted applications address numerous contemporary scientific challenges, from drug discovery bottlenecks to sustainable agriculture needs, making it a compound worthy of continued investigation across multiple disciplines.